1,5-Dinitronaphthalene
1,5-Dinitronaphthalene
1,5-dinitronaphthalene is a dinitronaphthalene carrying nitro groups at positions 1 and 5. It has a role as a genotoxin.
Yellowish white needles or light yellow fluffy solid. (NTP, 1992)
Yellowish white needles or light yellow fluffy solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
605-71-0
VCID:
VC0040199
InChI:
InChI=1S/C10H6N2O4/c13-11(14)9-5-1-3-7-8(9)4-2-6-10(7)12(15)16/h1-6H
SMILES:
C1=CC2=C(C=CC=C2[N+](=O)[O-])C(=C1)[N+](=O)[O-]
Molecular Formula:
C10H6N2O4
Molecular Weight:
218.17 g/mol
1,5-Dinitronaphthalene
CAS No.: 605-71-0
Main Products
VCID: VC0040199
Molecular Formula: C10H6N2O4
Molecular Weight: 218.17 g/mol
| CAS No. | 605-71-0 |
|---|---|
| Product Name | 1,5-Dinitronaphthalene |
| Molecular Formula | C10H6N2O4 |
| Molecular Weight | 218.17 g/mol |
| IUPAC Name | 1,5-dinitronaphthalene |
| Standard InChI | InChI=1S/C10H6N2O4/c13-11(14)9-5-1-3-7-8(9)4-2-6-10(7)12(15)16/h1-6H |
| Standard InChIKey | ZUTCJXFCHHDFJS-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=CC=C2[N+](=O)[O-])C(=C1)[N+](=O)[O-] |
| Canonical SMILES | C1=CC2=C(C=CC=C2[N+](=O)[O-])C(=C1)[N+](=O)[O-] |
| Boiling Point | Sublimes (NTP, 1992) |
| Melting Point | 421 to 423 °F (NTP, 1992) 219.0 °C |
| Physical Description | Yellowish white needles or light yellow fluffy solid. (NTP, 1992) |
| Description | 1,5-dinitronaphthalene is a dinitronaphthalene carrying nitro groups at positions 1 and 5. It has a role as a genotoxin. Yellowish white needles or light yellow fluffy solid. (NTP, 1992) |
| Solubility | less than 1 mg/mL at 68° F (NTP, 1992) |
| Synonyms | 1,5-dinitro-naphthalen;Naphthalene,1,5-dinitro-;1,5-DINITRONAPHTHALENE;LABOTEST-BB LT00436936;1,5-Dinitroaphthalene;1,5-Dinitronaphthalene98%;1,5-Dinitronaphthalene,tech.90%;1,5-DINITRO NAPHTALENE |
| Reference | 1: Tomkinson J. Comment on: /FTIR, FT-Raman, scaled quantum chemical studies of the structure and vibrational spectra of 1,5-dinitronaphthalene/ by Arivazhaga et al. [Spectrochim. Acta A72 (2009) 941-946]. Spectrochim Acta A Mol Biomol Spectrosc. 2010 Apr;75(4):1377-9. doi: 10.1016/j.saa.2009.12.028. Epub 2009 Dec 16. PubMed PMID: 20129813. 2: Arivazhagan M, Krishnakumar V, Xavier RJ, Ilango G, Balachandran V. FTIR, FT-Raman, scaled quantum chemical studies of the structure and vibrational spectra of 1,5-dinitronaphthalene. Spectrochim Acta A Mol Biomol Spectrosc. 2009 Jun;72(5):941-6. doi: 10.1016/j.saa.2008.12.016. Epub 2008 Dec 24. PubMed PMID: 19196545. 3: Chen G, Lean JT, Alcalá M, Mallouk TE. Modular synthesis of pi-acceptor cyclophanes derived from 1,4,5,8-naphthalenetetracarboxylic diimide and 1,5-dinitronaphthalene. J Org Chem. 2001 May 4;66(9):3027-34. PubMed PMID: 11325267. |
| PubChem Compound | 11803 |
| Last Modified | Nov 11 2021 |
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